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Compound of Interest

Compound Name: 3-Hydroxy-2'-methoxyflavone

Cat. No.: B191846

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-2'-methoxyflavone is a synthetic flavonoid, a class of compounds renowned for
their diverse biological activities. As a member of the flavonol subclass, it possesses a core 3-
hydroxy-2-phenyl-4H-chromen-4-one structure with a methoxy group substitution on the 2'-
position of the phenyl ring. The precise arrangement of atoms in its crystalline state is
fundamental to understanding its physicochemical properties, potential biological interactions,
and suitability for drug development. This technical guide provides an in-depth overview of the
crystalline structure of 3-Hydroxy-2'-methoxyflavone, detailed experimental protocols for its
synthesis and characterization, and an exploration of its potential biological significance based
on related compounds.

Crystalline Structure and Properties

The definitive crystal structure of 3-Hydroxy-2'-methoxyflavone was determined by single-
crystal X-ray diffraction. The compound crystallizes in a triclinic system, which is characterized
by three unequal axes and three unequal angles.

Crystallographic Data

The crystallographic data for 3-Hydroxy-2'-methoxyflavone (C16H1204) is summarized in the
table below. This information is crucial for researchers aiming to replicate or build upon the
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crystallographic studies.

Parameter Value
Formula C16H1204
Molecular Weight 268.26 g/mol
Crystal System Triclinic
Space Group Pl

Unit Cell Dimensions

a 7.463(2) A
b 10.120(3) A
C 10.186(1) A
a 62.15(2)°

B 71.39(2)°

y 73.91(2)°
Volume 639.9(3) A3
Z (molecules per unit cell) 2

CCDC Number 1267/52

Experimental Protocols

Synthesis of 3-Hydroxy-2'-methoxyflavone

The synthesis of 3-hydroxyflavones is commonly achieved through the Algar-Flynn-Oyamada

(AFO) reaction.[1][2] This reaction involves the oxidative cyclization of a chalcone precursor in

the presence of hydrogen peroxide and a base.

Step 1: Synthesis of the Chalcone Precursor (2'-Hydroxy-2-methoxychalcone)

e Reactants: Dissolve equimolar amounts of 2'-hydroxyacetophenone and 2-

methoxybenzaldehyde in ethanol.
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» Base Catalysis: Add a concentrated aqueous solution of potassium hydroxide (KOH) or
sodium hydroxide (NaOH) to the ethanolic solution.

e Reaction: Stir the mixture at room temperature for several hours until the reaction is
complete, which can be monitored by thin-layer chromatography (TLC).

« |solation: Pour the reaction mixture into a beaker of crushed ice and acidify with dilute
hydrochloric acid (HCI) to precipitate the chalcone.

 Purification: Filter the precipitate, wash with cold water until neutral, and recrystallize from a
suitable solvent such as ethanol to obtain the purified 2'-hydroxy-2-methoxychalcone.

Step 2: Oxidative Cyclization to form 3-Hydroxy-2'-methoxyflavone (Algar-Flynn-Oyamada
Reaction)

e Suspension: Suspend the purified chalcone in ethanol.

e Reaction Conditions: Add aqueous sodium hydroxide, followed by the slow, dropwise
addition of hydrogen peroxide (30%). Maintain the reaction temperature around 30°C and stir
for several hours.[2]

» Precipitation: Pour the reaction mixture into crushed ice containing hydrochloric acid. The 3-
Hydroxy-2'-methoxyflavone will precipitate out of solution.

 Purification and Crystallization: Filter the solid product, wash thoroughly with water, and dry.
For single crystals suitable for X-ray diffraction, recrystallization from a solvent like ethyl
acetate or methanol is necessary.[2] Slow evaporation of the solvent is recommended to
promote the growth of high-quality crystals.

Structural Determination Workflow

The following diagram illustrates the general workflow for the synthesis and structural
determination of 3-Hydroxy-2'-methoxyflavone.
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Workflow for Synthesis and Structural Characterization.

Potential Biological Activity and Signaling Pathways

While direct experimental evidence for the biological activity of 3-Hydroxy-2'-methoxyflavone
is limited, the broader class of methoxylated flavones has demonstrated significant potential in
modulating various cellular signaling pathways. Flavonoids are known to exhibit a range of

pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities.[3][4]

Based on studies of structurally related compounds, 3-Hydroxy-2'-methoxyflavone could
potentially interact with key inflammatory and cell survival pathways. Polymethoxylated
flavones have been shown to modulate signaling cascades such as NF-kB, PI3K/Akt, and
MAPK pathways.[5] The NF-kB pathway is a critical regulator of the inflammatory response,
and its inhibition can lead to a reduction in the production of pro-inflammatory cytokines. The
PI13K/Akt and MAPK pathways are central to cell growth, proliferation, and survival, and their
modulation by flavonoids can contribute to anticancer effects.

The following diagram illustrates a hypothesized signaling pathway that 3-Hydroxy-2'-
methoxyflavone might influence, based on the known activities of similar flavonoids.
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Hypothesized Inhibition of the NF-kB Signaling Pathway.
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Conclusion

This technical guide provides a comprehensive overview of the crystalline structure of 3-
Hydroxy-2'-methoxyflavone, offering valuable data for researchers in crystallography,
medicinal chemistry, and drug development. The detailed experimental protocols for its
synthesis and crystallization serve as a practical resource for laboratory work. While the
specific biological activities of this compound are yet to be fully elucidated, the known functions
of related flavonoids suggest promising avenues for future research, particularly in the context
of inflammatory and proliferative diseases. The structural and procedural information contained
herein provides a solid foundation for further investigation into the therapeutic potential of this
synthetic flavonol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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